Cas no 2097773-46-9 (2-Pyridinesulfinic acid, 5-methyl-)

2-Pyridinesulfinic acid, 5-methyl-, is a sulfinic acid derivative with a pyridine backbone, featuring a methyl substituent at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive sulfinic acid functional group, which can participate in various coupling and oxidation reactions. The methyl group enhances its stability and influences its electronic properties, making it a versatile intermediate for constructing heterocyclic frameworks. Its well-defined structure and purity make it suitable for applications in medicinal chemistry and material science, where precise functionalization is critical. The compound is typically handled under controlled conditions due to its sensitivity to air and moisture.
2-Pyridinesulfinic acid, 5-methyl- structure
2097773-46-9 structure
Product Name:2-Pyridinesulfinic acid, 5-methyl-
CAS No:2097773-46-9
MF:C6H7NO2S
MW:157.190280199051
CID:5301596
Update Time:2025-05-22

2-Pyridinesulfinic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-methylpyridine-2-sulfinic acid
    • 5-methylpyridine-2-sulfinicacid
    • 2-Pyridinesulfinic acid, 5-methyl-
    • Inchi: 1S/C6H7NO2S/c1-5-2-3-6(7-4-5)10(8)9/h2-4H,1H3,(H,8,9)
    • InChI Key: LJCQNZDBMLHJDE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CN=1)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.4

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Additional information on 2-Pyridinesulfinic acid, 5-methyl-

2-Pyridinesulfinic Acid, 5-Methyl-: A Comprehensive Overview

2-Pyridinesulfinic acid, 5-methyl-, also known by its CAS number 2097773-46-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyridinesulfonic acids, which are derivatives of pyridine with a sulfinic acid group attached. The presence of the methyl group at the 5-position of the pyridine ring introduces distinct chemical and physical characteristics that make this compound particularly interesting for various research and industrial applications.

The molecular structure of 2-pyridinesulfinic acid, 5-methyl- consists of a pyridine ring with a sulfinic acid group (-SO₂H) at the 2-position and a methyl (-CH₃) substituent at the 5-position. This arrangement imparts a balance between hydrophilicity and hydrophobicity, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

One of the most notable aspects of 2-pyridinesulfinic acid, 5-methyl- is its ability to participate in various catalytic processes. Researchers have explored its potential as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex intermediates with high selectivity. For instance, in the field of asymmetric catalysis, this compound has been employed to synthesize chiral compounds with excellent enantioselectivity. Such advancements underscore its importance in modern organic chemistry.

In addition to its catalytic applications, 2-pyridinesulfinic acid, 5-methyl- has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for energy storage and sensing applications. For example, recent studies have demonstrated its potential as a component in metal-organic frameworks (MOFs) that exhibit exceptional gas adsorption capabilities.

The synthesis of 2-pyridinesulfinic acid, 5-methyl- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of methylpyridine derivatives followed by oxidation to introduce the sulfinic acid group. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to develop more efficient and environmentally friendly synthesis routes.

Beyond its chemical applications, 2-pyridinesulfinic acid, 5-methyl- has also been investigated for its biological activity. Preliminary studies suggest that it may possess antioxidant properties, which could be beneficial in the development of therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to interact with biological macromolecules such as proteins and nucleic acids opens up possibilities for drug design and delivery systems.

In terms of environmental impact, researchers have examined the biodegradation and toxicity profiles of 2-pyridinesulfinic acid, 5-methyl-. These studies are crucial for understanding its potential risks and ensuring its safe use in industrial and research settings. Findings indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

The versatility of 2-pyridinesulfinic acid, 5-methyl- continues to inspire innovative research across multiple disciplines. Its role as a key intermediate in organic synthesis, coupled with its unique catalytic and material properties, positions it as an important compound for future advancements in chemistry and related fields. As ongoing studies uncover new applications and insights into this compound's behavior, it is likely to play an increasingly significant role in both academic research and industrial innovation.

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